Cas no 1807937-58-1 ((1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride
• CAS No: 1807937-58-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4618951
• PubChem ID: 86775277
• Update Time: 2025-06-13

(1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C11H13NO.ClH/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12;/h3-6,8H,12H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： CWDWJEXBFDNUOR-QRPNPIFTSA-N
• SMILES： CC1=C(OC2=CC=CC=C12)[C@@H](N)C.Cl

(1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride

Research Briefing on (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride (CAS: 1807937-58-1)

In recent years, the compound (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride (CAS: 1807937-58-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its benzofuran scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that yields the compound with high enantiomeric purity (>99% ee) and scalability. The study highlighted the importance of the (S)-configuration for biological activity, as the (R)-enantiomer exhibited significantly reduced efficacy in preliminary assays. This finding underscores the critical role of stereochemistry in the compound's mechanism of action.

Pharmacological evaluations of (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride have revealed its potent activity as a serotonin receptor modulator. In vitro binding assays demonstrated high affinity for 5-HT_2A and 5-HT_2C receptors, with IC₅₀ values in the low nanomolar range. These receptors are implicated in various neurological disorders, including depression, anxiety, and schizophrenia. The compound's selective binding profile suggests potential applications in the treatment of these conditions, with reduced off-target effects compared to existing therapeutics.

In vivo studies conducted in rodent models have further validated the therapeutic potential of (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride. A 2024 preclinical trial reported dose-dependent anxiolytic effects in the elevated plus maze test, without the sedative side effects commonly associated with benzodiazepines. Additionally, the compound exhibited favorable pharmacokinetic properties, including good blood-brain barrier penetration and a half-life suitable for once-daily dosing. These findings position it as a promising candidate for further clinical development.

The safety profile of (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride has also been investigated in recent toxicology studies. Acute and subchronic toxicity assessments in animal models indicated no significant adverse effects at therapeutic doses, with a high safety margin. Genotoxicity assays, including Ames tests and micronucleus studies, were negative, suggesting a low risk of mutagenicity. However, long-term toxicity studies are still ongoing to fully evaluate the compound's safety profile for human use.

Beyond its CNS applications, recent research has explored the potential of (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride in other therapeutic areas. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported its activity as an inhibitor of monoamine oxidase B (MAO-B), with potential implications for neurodegenerative diseases like Parkinson's. The compound's multifunctional pharmacology highlights its versatility and the need for further structure-activity relationship studies to optimize its therapeutic profile.

In conclusion, (1S)-1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine hydrochloride (CAS: 1807937-58-1) represents a promising scaffold for drug development, particularly in the CNS field. Recent advances in its synthesis, pharmacological characterization, and safety evaluation have positioned it as a strong candidate for further preclinical and clinical investigation. Future research directions may include the development of prodrug formulations to enhance oral bioavailability and the exploration of its potential in combination therapies for complex neurological disorders.